(R)-3-(5-Nitro-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
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Description
(R)-3-(5-Nitro-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a chiral pyrrolidine derivative featuring a tert-butyl carbamate protecting group and a 5-nitro-pyridinylsulfanyl substituent at the 3-position of the pyrrolidine ring. Its molecular formula is C₁₄H₁₉N₃O₄S, with a molar mass of 325.38 g/mol . The compound is structurally characterized by the electron-withdrawing nitro group on the pyridine ring, which enhances its reactivity in substitution or coupling reactions.
Properties
Molecular Formula |
C14H19N3O4S |
|---|---|
Molecular Weight |
325.39 g/mol |
IUPAC Name |
tert-butyl (3R)-3-(5-nitropyridin-2-yl)sulfanylpyrrolidine-1-carboxylate |
InChI |
InChI=1S/C14H19N3O4S/c1-14(2,3)21-13(18)16-7-6-11(9-16)22-12-5-4-10(8-15-12)17(19)20/h4-5,8,11H,6-7,9H2,1-3H3/t11-/m1/s1 |
InChI Key |
NNPAZAORSOSARV-LLVKDONJSA-N |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H](C1)SC2=NC=C(C=C2)[N+](=O)[O-] |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)SC2=NC=C(C=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound belongs to a broader class of pyrrolidine-1-carboxylic acid tert-butyl esters with sulfanyl-linked heterocyclic substituents.
Table 1: Key Structural and Physicochemical Comparisons
Structural and Electronic Differences
Heterocyclic Substituents: The 5-nitro-pyridinyl group in the target compound introduces strong electron-withdrawing effects, enhancing electrophilic reactivity compared to the 4-chloro-5-methyl-pyrimidinyl analog (less electron-deficient due to methyl substitution) .
Steric and Stereochemical Variations :
- The hydroxy-ethylsulfanyl analogs () lack aromatic substituents but feature a polar hydroxyl group, improving aqueous solubility. The R vs. S stereochemistry in these compounds could lead to divergent binding affinities in chiral environments, as seen in enantioselective drug interactions.
Molecular Weight and Solubility :
- The target compound (325.38 g/mol) is heavier than the hydroxy-ethylsulfanyl derivatives (259.35 g/mol), suggesting lower solubility in polar solvents. The nitro group may further reduce solubility compared to halogenated analogs (e.g., chloro-pyrimidinyl derivative in ).
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